Chrysin
Chrysin
Chrysin is a dihydroxyflavone in which the two hydroxy groups are located at positions 5 and 7. It has a role as an anti-inflammatory agent, an antineoplastic agent, an antioxidant, a hepatoprotective agent, an EC 2.7.11.18 (myosin-light-chain kinase) inhibitor and a plant metabolite. It is a dihydroxyflavone and a 7-hydroxyflavonol.
Chrysin, also known as chrysinic acid or ois 3, belongs to the class of organic compounds known as flavones. These are flavonoids with a structure based on the backbone of 2-phenylchromen-4-one (2-phenyl-1-benzopyran-4-one). Thus, chrysin is considered to be a flavonoid lipid molecule. Chrysin is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, chrysin is primarily located in the membrane (predicted from logP). Chrysin is also a parent compound for other transformation products, including but not limited to, chrysin 5, 7-dimethyl ether, 6, 8-di-(3, 3-dimethylallyl)chrysin, and 6-(3, 3-dimethylallyl)chrysin. Chrysin is a bitter tasting compound that can be found in carrot, sour cherry, sweet orange, and wild carrot. This makes chrysin a potential biomarker for the consumption of these food products. Chrysin is a potentially toxic compound.
Chrysin, also known as chrysinic acid or ois 3, belongs to the class of organic compounds known as flavones. These are flavonoids with a structure based on the backbone of 2-phenylchromen-4-one (2-phenyl-1-benzopyran-4-one). Thus, chrysin is considered to be a flavonoid lipid molecule. Chrysin is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, chrysin is primarily located in the membrane (predicted from logP). Chrysin is also a parent compound for other transformation products, including but not limited to, chrysin 5, 7-dimethyl ether, 6, 8-di-(3, 3-dimethylallyl)chrysin, and 6-(3, 3-dimethylallyl)chrysin. Chrysin is a bitter tasting compound that can be found in carrot, sour cherry, sweet orange, and wild carrot. This makes chrysin a potential biomarker for the consumption of these food products. Chrysin is a potentially toxic compound.
Brand Name:
Vulcanchem
CAS No.:
480-40-0
VCID:
VC0548665
InChI:
InChI=1S/C15H10O4/c16-10-6-11(17)15-12(18)8-13(19-14(15)7-10)9-4-2-1-3-5-9/h1-8,16-17H
SMILES:
O=C1C=C(C2=CC=CC=C2)OC3=C1C(O)=CC(O)=C3
Molecular Formula:
C15H10O4
Molecular Weight:
254.24 g/mol
Chrysin
CAS No.: 480-40-0
Inhibitors
VCID: VC0548665
Molecular Formula: C15H10O4
Molecular Weight: 254.24 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 480-40-0 |
---|---|
Product Name | Chrysin |
Molecular Formula | C15H10O4 |
Molecular Weight | 254.24 g/mol |
IUPAC Name | 5,7-Dihydroxy-2-phenyl-4H-chromen-4-one |
Standard InChI | InChI=1S/C15H10O4/c16-10-6-11(17)15-12(18)8-13(19-14(15)7-10)9-4-2-1-3-5-9/h1-8,16-17H |
Standard InChIKey | RTIXKCRFFJGDFG-UHFFFAOYSA-N |
SMILES | O=C1C=C(C2=CC=CC=C2)OC3=C1C(O)=CC(O)=C3 |
Canonical SMILES | C1=CC=C(C=C1)C2=CC(=O)C3=C(C=C(C=C3O2)O)O |
Appearance | Solid powder |
Melting Point | 285.5 °C |
Description | Chrysin is a dihydroxyflavone in which the two hydroxy groups are located at positions 5 and 7. It has a role as an anti-inflammatory agent, an antineoplastic agent, an antioxidant, a hepatoprotective agent, an EC 2.7.11.18 (myosin-light-chain kinase) inhibitor and a plant metabolite. It is a dihydroxyflavone and a 7-hydroxyflavonol. Chrysin, also known as chrysinic acid or ois 3, belongs to the class of organic compounds known as flavones. These are flavonoids with a structure based on the backbone of 2-phenylchromen-4-one (2-phenyl-1-benzopyran-4-one). Thus, chrysin is considered to be a flavonoid lipid molecule. Chrysin is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, chrysin is primarily located in the membrane (predicted from logP). Chrysin is also a parent compound for other transformation products, including but not limited to, chrysin 5, 7-dimethyl ether, 6, 8-di-(3, 3-dimethylallyl)chrysin, and 6-(3, 3-dimethylallyl)chrysin. Chrysin is a bitter tasting compound that can be found in carrot, sour cherry, sweet orange, and wild carrot. This makes chrysin a potential biomarker for the consumption of these food products. Chrysin is a potentially toxic compound. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO. |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | 57Dihydroxyflavone; NP005901; NP 005901; NP-005901; Galangin flavanone. |
Reference | 1: Jiang Y, Gong FL, Zhao GB, Li J. Chrysin suppressed inflammatory responses and the inducible nitric oxide synthase pathway after spinal cord injury in rats. Int J Mol Sci. 2014 Jul 10;15(7):12270-9. doi: 10.3390/ijms150712270. PubMed PMID: 25014398. 2: Warat M, Szliszka E, Korzonek-Szlacheta I, Król W, Czuba ZP. Chrysin, Apigenin and Acacetin Inhibit Tumor Necrosis Factor-Related Apoptosis-Inducing Ligand Receptor-1 (TRAIL-R1) on Activated RAW264.7 Macrophages. Int J Mol Sci. 2014 Jun 27;15(7):11510-22. doi: 10.3390/ijms150711510. PubMed PMID: 24979133. 3: Kilic T, Ciftci O, Cetin A, Kahraman H. Preventive Effect of Chrysin on Bleomycin-Induced Lung Fibrosis in Rats. Inflammation. 2014 Jun 29. [Epub ahead of print] PubMed PMID: 24973983. 4: Darwish HA, Arab HH, Abdelsalam RM. Chrysin alleviates testicular dysfunction in adjuvant arthritic rats via suppression of inflammation and apoptosis: Comparison with celecoxib. Toxicol Appl Pharmacol. 2014 Jun 14;279(2):129-140. doi: 10.1016/j.taap.2014.05.018. [Epub ahead of print] PubMed PMID: 24932515. 5: Ahad A, Ganai AA, Mujeeb M, Siddiqui WA. Chrysin, an anti-inflammatory molecule, abrogates renal dysfunction in type 2 diabetic rats. Toxicol Appl Pharmacol. 2014 Aug 15;279(1):1-7. doi: 10.1016/j.taap.2014.05.007. Epub 2014 May 18. PubMed PMID: 24848621. 6: Kandhare AD, Shivakumar V, Rajmane A, Ghosh P, Bodhankar SL. Evaluation of the neuroprotective effect of chrysin via modulation of endogenous biomarkers in a rat model of spinal cord injury. J Nat Med. 2014 Jul;68(3):586-603. doi: 10.1007/s11418-014-0840-1. Epub 2014 May 1. PubMed PMID: 24789169. 7: Li R, Zang A, Zhang L, Zhang H, Zhao L, Qi Z, Wang H. Chrysin ameliorates diabetes-associated cognitive deficits in Wistar rats. Neurol Sci. 2014 Apr 16. [Epub ahead of print] PubMed PMID: 24737349. 8: Feng X, Qin H, Shi Q, Zhang Y, Zhou F, Wu H, Ding S, Niu Z, Lu Y, Shen P. Chrysin attenuates inflammation by regulating M1/M2 status via activating PPARγ. Biochem Pharmacol. 2014 Jun 15;89(4):503-14. doi: 10.1016/j.bcp.2014.03.016. Epub 2014 Apr 2. PubMed PMID: 24704474. 9: Zheng H, Li S, Pu Y, Lai Y, He B, Gu Z. Nanoparticles generated by PEG-Chrysin conjugates for efficient anticancer drug delivery. Eur J Pharm Biopharm. 2014 Aug;87(3):454-60. doi: 10.1016/j.ejpb.2014.03.011. Epub 2014 Mar 29. PubMed PMID: 24691159. 10: Jiang B, Zhao A, Miao J, Chang P, Chen H, Pan W, Lin C. Molecular docking and reaction kinetic studies of chrysin binding to serum albumin. Nat Prod Commun. 2014 Feb;9(2):195-200. PubMed PMID: 24689288. |
PubChem Compound | 5281607 |
Last Modified | Nov 11 2021 |
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